Cas no 2229343-06-8 (3-(1-ethynylcyclopropyl)-5-methylpyridine)

• Product Name: 3-(1-ethynylcyclopropyl)-5-methylpyridine
• CAS No: 2229343-06-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 6012543
• PubChem ID: 165674652
• Update Time: 2025-06-11

3-(1-ethynylcyclopropyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-5-methylpyridine
• EN300-1818016
• 2229343-06-8

• Inchi： 1S/C11H11N/c1-3-11(4-5-11)10-6-9(2)7-12-8-10/h1,6-8H,4-5H2,2H3
• InChI Key： FKEOMCAZFZVNNV-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C=1)C1(C#C)CC1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-ethynylcyclopropyl)-5-methylpyridine

Introduction to 3-(1-ethynylcyclopropyl)-5-methylpyridine (CAS No. 2229343-06-8)

3-(1-ethynylcyclopropyl)-5-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 2229343-06-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique structural features of 3-(1-ethynylcyclopropyl)-5-methylpyridine, particularly the presence of an ethynyl group attached to a cyclopropyl ring and a methyl substituent at the 5-position of the pyridine ring, contribute to its distinctive chemical properties and biological interactions.

The ethynyl group, characterized by its triple bond to carbon, introduces a high degree of reactivity, making this compound a valuable intermediate in synthetic chemistry. This reactivity allows for further functionalization, enabling the development of more complex derivatives with tailored biological effects. The cyclopropyl ring, on the other hand, is known for its stability and ability to influence electronic and steric properties, which can be leveraged to modulate the compound's interaction with biological targets.

3-(1-ethynylcyclopropyl)-5-methylpyridine has been extensively studied in recent years for its potential applications in drug discovery and development. Its molecular structure suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or anti-inflammatory effects. These characteristics make it a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 3-(1-ethynylcyclopropyl)-5-methylpyridine interacts with biological systems. These studies have revealed that the compound can form stable complexes with specific proteins and enzymes, suggesting its potential as a scaffold for drug design. The ethynyl group, in particular, has been found to play a crucial role in these interactions, providing a site for hydrogen bonding or hydrophobic interactions that are essential for binding affinity.

In addition to its structural significance, 3-(1-ethynylcyclopropyl)-5-methylpyridine has been explored in the context of developing novel therapeutic agents. Research indicates that derivatives of this compound may exhibit pharmacological effects comparable to existing drugs used in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The methyl substituent at the 5-position of the pyridine ring has been shown to influence metabolic stability and bioavailability, making it a critical factor in optimizing drug-like properties.

The synthesis of 3-(1-ethynylcyclopropyl)-5-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

The pharmacokinetic profile of 3-(1-ethynylcyclopropyl)-5-methylpyridine is another area of active research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for determining appropriate dosing regimens and predicting potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the metabolic pathways associated with this compound.

One of the most exciting aspects of 3-(1-ethynylcyclopropyl)-5-methylpyridine research is its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Preliminary studies suggest that when combined with certain existing drugs, 3-(1-ethynylcyclopropyl)-5-methylpyridine may amplify their efficacy while minimizing side effects.

The future prospects for 3-(1-ethynylcyclopropyl)-5-methylpyridine are promising, with ongoing research expected to uncover new applications and refine existing knowledge about its properties. As computational tools become more sophisticated and synthetic methods improve, the accessibility of this compound for further exploration will increase. This accessibility will undoubtedly accelerate the discovery of novel drugs based on its unique structural framework.

In conclusion,3-(1-ethynylcyclopropyl)-5-methylpyridine (CAS No. 2229343-06-8) represents a significant advancement in pharmaceutical chemistry. Its distinctive structure offers a wealth of opportunities for developing innovative therapeutic agents with broad applications in medicine. As research continues to unfold，the full potential of this compound is expected to be realized，leading to breakthroughs that benefit patients worldwide.